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Compound of Interest

Compound Name:
4-Methoxy-2-{1-[(propan-2-

yl)amino]ethyl}phenol

Cat. No.: B13264265

Get Quote

Part 1: Core Directive & Pharmacophore Analysis
The Scaffold Identity
In the context of adrenergic pharmacology, the 4-methoxy-2-substituted phenol moiety

represents a critical deviation from the endogenous catecholamine structure. While

endogenous ligands (Epinephrine, Norepinephrine) utilize a catechol (3,4-dihydroxybenzene)

system for receptor activation, the 4-methoxy-2-substituted phenol scaffold is primarily

associated with antagonism (Beta-Blockers) or partial agonism.

Structure: Phenol (C1-OH), Substituent (C2-R), Methoxy (C4-OCH

).

Chemical Significance:

C4-Methoxy: Acts as a bioisostere for the para-hydroxyl group but lacks the hydrogen

bond donating capacity required for full receptor activation (Serine 203/204/207

interactions in TM5). It also blocks metabolic oxidation to ortho-quinones, enhancing

metabolic stability compared to catechols.
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C2-Substituent (Ortho): Provides steric bulk that modulates receptor subtype selectivity (

vs.

) and influences the rotational entropy of the ether linkage in aryloxypropanolamine drugs.

Mechanism of Action: The "Antagonist Switch"
The transition from a 3,4-dihydroxy (catechol) to a 4-methoxy-2-substituted motif fundamentally

alters the thermodynamic binding landscape:

Loss of Efficacy (Agonist

Antagonist): Full agonists require bidentate hydrogen bonding with Ser203 and Ser207 in the

-AR transmembrane domain 5 (TM5). The 4-methoxy group acts only as a weak H-bond
acceptor (or steric clash), preventing the conformational shift of TM5 required for G_s protein
coupling.

Lipophilic Pocket Engagement: The substituent at the C2 position (e.g., tert-butyl, allyl, or

alkoxy) engages hydrophobic residues (Val114, Phe290) in the extracellular loops, stabilizing

the receptor in the inactive state.

Metabolic Resistance: Unlike catechols, which are rapidly methylated by Catechol-O-

methyltransferase (COMT), 4-methoxy-2-substituted phenols are resistant to first-pass

metabolism, significantly increasing oral bioavailability.

Part 2: Experimental Protocols & Synthesis
Causal Synthesis Workflow
To evaluate the adrenergic activity of this scaffold, it is rarely tested as a naked phenol. Instead,

it is coupled to an amino-alcohol tail to form an Aryloxypropanolamine—the "Gold Standard"

pharmacophore for

-blockers.

Objective: Synthesize a library of 1-(4-methoxy-2-substituted-phenoxy)-3-

(isopropylamino)propan-2-ols.
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Step 1: O-Alkylation (Epoxide Formation)
Reagents: 4-methoxy-2-substituted phenol (1.0 eq), Epichlorohydrin (5.0 eq),

(2.0 eq).

Solvent: Acetone or Acetonitrile (reflux).

Rationale: Excess epichlorohydrin prevents polymerization. The phenoxide ion (generated by

) attacks the primary carbon of epichlorohydrin via

.

Critical Parameter: Monitor disappearance of the phenol OH peak (~3400 cm

) via IR.

Step 2: Epoxide Ring Opening (Amination)
Reagents: Crude epoxide intermediate, Isopropylamine (excess).

Solvent: Methanol or Ethanol (Reflux, 4-6 hours).

Rationale: The amine attacks the less hindered carbon of the epoxide, yielding the

secondary alcohol (the "linker" essential for H-bonding to Asp113).

Purification: Conversion to HCl salt via ethereal HCl for crystallization.

Self-Validating Binding Assay (Radioligand Competition)
Objective: Determine

values for

and

receptors.

Membrane Prep: Use HEK293 cells stably expressing human
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-AR or

-AR.

Radioligand: [

I]-Iodocyanopindolol (High affinity antagonist,

pM).

Protocol:

Incubate membranes (20

g protein) with [

I]-CYP (50 pM) and varying concentrations of the test phenol derivative (

to

M).

Non-specific Binding: Define using 1

M Propranolol.

Incubation: 90 min at 25°C (Equilibrium).

Filtration: Harvest on GF/B filters using a cell harvester.

Validation: The Hill slope must be near -1.0. If significantly shallower, suspect negative

cooperativity or bitopic binding.

Part 3: Data Visualization & Formatting
Structure-Activity Relationship (SAR) Summary
The following table summarizes how modifications to the 2-position of the 4-methoxyphenol

scaffold affect adrenergic binding affinity (

) and intrinsic activity.
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C2-Substituent
(R)

C4-Substituent
Pharmacologic
al Profile

Predicted

(

)

Mechanism of
Effect

-H (Control) -OCH Weak Antagonist > 1,000 nM

Lack of steric

lock allows free

rotation; poor

entropy.

-Allyl -OCH Moderate

Antagonist
50 - 200 nM

Hydrophobic

interaction with

extracellular loop

residues.

-tert-Butyl -OCH Potent

Antagonist
5 - 20 nM

Steric bulk locks

conformation;

mimics "BHA"

antioxidant motif.

-OCH

CH

OMe

-OCH Selective

Antagonist
10 - 50 nM

Ether tail

engages specific

pocket in

(similar to

Metoprolol).

-CH -OH (Catechol) Full Agonist < 10 nM

Reference:

Catecholamine

(Control).

Visualizing the Signaling Logic
The following Graphviz diagram illustrates the decision tree for synthesizing and testing these

derivatives, highlighting the "Bifurcation Point" where the 4-methoxy group enforces

antagonism.
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Figure 1: Pharmacological logic flow illustrating why the 4-methoxy scaffold predominantly

yields adrenergic antagonists.

Visualizing the Synthesis Pathway
The following diagram details the specific chemical transformation from the phenol precursor to

the active drug candidate.
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Figure 2: Synthetic route for converting 4-methoxy-2-substituted phenols into adrenergic

ligands.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13264265/docs#technical-guide-adrenergic-activity-
sar-of-4-methoxy-2-substituted-phenols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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